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Compound of Interest

N-butyl-N-(4-
Compound Name:
hydroxybutyl)nitrosamine

cat. No.: B1215313

Essential Safety and Handling Guide for N-butyl-N-
(4-hydroxybutyl)nitrosamine

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of N-butyl-N-(4-hydroxybutyl)nitrosamine (BBN), a carcinogen used in research to
induce urinary bladder cancer in animal models.[1][2][3] Adherence to these procedures is
mandatory to ensure the safety of all laboratory personnel.

Health Hazard Information

N-butyl-N-(4-hydroxybutyl)nitrosamine is classified as a Category 1B carcinogen and is
harmful if swallowed.[4][5][6] It can cause skin irritation, and its primary routes of entry are
inhalation and ingestion.[1] Pregnant or breastfeeding women should not work with BBN.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for N-butyl-N-(4-
hydroxybutyl)nitrosamine.
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Property Value Source
Chemical Formula CsH1sN202 [1114]
Molecular Weight 174.24 g/mol [7]
Physical State Liquid [1]

CAS Number 3817-11-6 [11[4]
Acute Toxicity (LD50) Oral (Rat): 1800 mg/kg [1][41[5]
Hazard Classification Acute Toxicity 4 (Oral), Carc. )

1B
Storage Temperature 2-8°C (Refrigerator) [8]

Operational Plan: Handling and Disposal

A rigorous operational plan is essential to minimize exposure risk. This includes engineering
controls, appropriate personal protective equipment (PPE), and specific handling and disposal
procedures.

Engineering Controls

» Ventilation: All work involving BBN, including weighing, reconstitution, and dilution, must be
conducted within a certified chemical fume hood or a Class Il Type B (preferred) or Type A2
biological safety cabinet (BSC).[1]

o Designated Area: A specific area of the lab must be designated for BBN use. This area
should be clearly marked with warning signs.

o Work Surfaces: Work should be performed over disposable absorbent pads to contain any
potential spills.[1]

o Safety Equipment: A safety shower and eyewash station must be readily accessible.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary defense against chemical exposure.
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Task | Risk Level

Required Personal Protective Equipment

Low Concentration/VVolume

Gloves: Double nitrile gloves.[1] Eye Protection:
Chemical safety goggles.[1] Body Protection:
Standard lab coat. Secure gloves over the

sleeves.[1]

High Concentration/Volume

Gloves: Double nitrile or compatible chemical-
resistant gloves.[1] Eye Protection: Chemical
safety goggles.[1] Body Protection: Lab coat
and sleeve covers.[1] Respiratory: Mask (e.g.,
3MmM8835).[1]

Spill Cleanup (Major)

Gloves: Double nitrile gloves.[1] Eye Protection:
Safety goggles.[1] Body Protection: Gown or
chemical-resistant lab coat.[1][9] Respiratory: A

respirator is required.[1]

Animal Handling

Gloves: Double nitrile gloves.[1] Eye Protection:
Safety glasses with side shields.[9] Body
Protection: Disposable gown.[9] Respiratory: A
respirator is recommended, especially when
handling bedding.[1]

Experimental Workflow and Handling Protocols

The following diagram outlines the standard workflow for handling BBN, from preparation to

disposal.
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Preparation Phase

1. Don Required PPE
(Double Gloves, Goggles, Lab Coat)

Y

2. Prepare Designated Area
(Fume Hood, Absorbent Pads)

Y

3. Weigh/Dilute BBN
in Fume Hood

Experime‘

'tal Phase

4. Transport in Secondary
Sealed Container

Y

5. Perform
(e.g., Animal Administration)

Experiment

|
IfISpiII Occurs
A

Alert Personnel & Evacuate

Don Spill-Specific PPE

Contain Spill with
Absorbent Material

Post-Experiment & Disposa‘ 'Phase

6. Decontaminate Equipment
& Work Surfaces

Clean Area with Detergent
& Water

\ 4
7. Collect Waste
(Solid & Liquid)

A

v

Dispose of Contaminated
Materials as Chemical Waste

8. Dispose of Waste via
Chemical Waste Program

Y

9. Doff PPE Correctly

Click to download full re

solution via product page

BBN Safe Handling and Disposal Workflow
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Step-by-Step Handling Procedures

e Preparation:

o Before handling, ensure you have received hazardous chemical training specific to this
SOP.[1]

o Don the appropriate PPE as specified in the table above. Personnel with cut or scratched
skin should not work with BBN.[1]

o Conduct all weighing, reconstitution, and dilutions inside a certified chemical fume hood
over absorbent pads.[1]

e Transportation:

o When transporting BBN, even within the lab, vials must be placed in a sealed, labeled,
and non-breakable secondary container.[1]

e Administration (Animal Studies):

o Use safe sharps procedures, such as Luer-lock syringes, and have a sharps container in
the immediate vicinity.[1]

o Animals should be properly restrained or anesthetized during injection.[1]

o Animals must be housed in filter-top cages marked as biohazards in a negative
pressurized IVC.[1]

e Post-Procedure Decontamination:
o Clean and decontaminate the fume hood and all equipment upon completion of tasks.[1]

o Wipe down all potentially contaminated surfaces with a detergent solution followed by
clean water.[1]

Spill Response Plan

Immediate and correct response to a spill is critical.
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e Minor Liquid Spills:

o Wearing a gown, goggles, and double nitrile gloves, absorb the spill with absorbent pads.

[1]
o Clean the spill area thoroughly with a detergent solution, followed by clean water.[1]

o Place all contaminated materials in a plastic bag and then into the designated chemical
waste container.[1]

o Powder or Major Spills:

[¢]

In addition to the PPE for minor spills, a respirator must be worn.[1]

[e]

Contain and absorb the spill with vermiculite or other suitable absorbent material.[1][4]

o

Collect the waste and place it in a plastic bag for chemical waste disposal.[1]

[¢]

Thoroughly clean the spill area with a detergent solution and then water, preventing runoff
into drains.[1]

Disposal Plan

All waste generated from procedures involving BBN is considered hazardous.

o Waste Segregation: Collect all contaminated materials, including gloves, absorbent pads,
disposable labware, and animal bedding, in clearly labeled, sealed plastic bags.[1][2][8]

o Containerization: Place the sealed bags into a designated, leak-proof chemical waste
container.

» Disposal Protocol: Dispose of all BBN waste through your institution's environmental health
and safety (EHS) office, following all local, regional, and national regulations.[4][5] One
approved method may involve incineration by a licensed waste disposal company.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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